Cas no 497855-80-8 (1-Pentyl-1H-imidazole-2-carbaldehyde)

1-Pentyl-1H-imidazole-2-carbaldehyde structure
497855-80-8 structure
Product Name:1-Pentyl-1H-imidazole-2-carbaldehyde
CAS No:497855-80-8
MF:C9H14N2O
MW:166.220262050629
CID:1017200
Update Time:2023-08-02

1-Pentyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carboxaldehyde,1-pentyl-(9CI)
    • 1-pentyl-1H-imidazole-2-carbaldehyde
    • 1-Pentyl-1H-imidazole-2-carbaldehyde
    • Inchi: 1S/C9H14N2O/c1-2-3-4-6-11-7-5-10-9(11)8-12/h5,7-8H,2-4,6H2,1H3
    • InChI Key: SRFVESVVALMLLF-UHFFFAOYSA-N
    • SMILES: O=CC1=NC=CN1CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 139
  • Topological Polar Surface Area: 34.9

1-Pentyl-1H-imidazole-2-carbaldehyde Related Literature

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